Cas no 74696-01-8 (Apigenin-7-diglucuronide)

• Product Name: Apigenin-7-diglucuronide
• CAS No: 74696-01-8
• MF: C₂₇H₂₆O₁₇
• MW: 622.485149860382
• CID: 2022209
• PubChem ID: 126843388
• Update Time: 2025-10-29

Apigenin-7-diglucuronide Chemical and Physical Properties

Names and Identifiers

• Apigenin-7-O-diglucuronide
• Apigenin-7-diglucuronide

• Inchi： 1S/C27H26O17/c28-9-3-1-8(2-4-9)13-7-12(30)15-11(29)5-10(6-14(15)41-13)40-27-23(19(34)18(33)22(43-27)25(38)39)44-26-20(35)16(31)17(32)21(42-26)24(36)37/h1-7,16-23,26-29,31-35H,(H,36,37)(H,38,39)/t16-,17-,18-,19-,20+,21-,22-,23+,26-,27+/m1/s1
• InChI Key： SJFTVAAHLRFBST-NSHQGHFVSA-N
• SMILES： O([C@@H]1[C@H]([C@@H]([C@H]([C@H](C(=O)O)O1)O)O)O)[C@@H]1[C@@H](OC2=CC(=C3C(C=C(C4C=CC(=CC=4)O)OC3=C2)=O)O)O[C@@H](C(=O)O)[C@@H]([C@H]1O)O

Computed Properties

• Exact Mass: 622.11699936g/mol
• Monoisotopic Mass: 622.11699936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 279Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Apigenin-7-diglucuronide

Apigenin-7-diglucuronide (CAS No. 74696-01-8): A Comprehensive Overview of Its Bioactivity and Therapeutic Potential

Apigenin-7-diglucuronide, a flavonoid glycoside characterized by the CAS number 74696-01-8, has garnered significant attention in the field of pharmaceutical research due to its remarkable bioactivity and potential therapeutic applications. This compound, derived from natural sources, exhibits a diverse range of biological functions that make it a promising candidate for further clinical investigation.

The structural composition of Apigenin-7-diglucuronide involves the aglycone apigenin, a flavone derivative, linked to two glucose units through glucuronidation. This modification enhances its solubility and stability, thereby improving its bioavailability and pharmacokinetic properties. The glucuronide moiety also plays a crucial role in its interaction with biological targets, contributing to its multifaceted pharmacological effects.

Recent studies have highlighted the anti-inflammatory properties of Apigenin-7-diglucuronide. Research indicates that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These actions are particularly relevant in the context of chronic inflammatory diseases, where Apigenin-7-diglucuronide has shown promise in preclinical models. The ability to dampen excessive inflammatory responses without significant side effects makes it an attractive therapeutic option.

In addition to its anti-inflammatory effects, Apigenin-7-diglucuronide has demonstrated significant antioxidant activity. Oxidative stress is a critical factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular conditions. By scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes, Apigenin-7-diglucuronide helps mitigate oxidative damage and protect cellular components from oxidative stress-induced damage.

The chemopreventive potential of Apigenin-7-diglucuronide has also been extensively studied. Flavonoids, including Apigenin-7-diglucuronide, are known for their ability to inhibit carcinogenesis by modulating multiple signaling pathways involved in cell proliferation, survival, and apoptosis. Studies have shown that Apigenin-7-diglucuronide can suppress the growth of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. These findings suggest its potential role in preventing or treating different types of cancer.

Furthermore, Apigenin-7-diglucuronide has been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Research indicates that Apigenin-7-diglucuronide can attenuate neurotoxicity by reducing the formation of amyloid-beta plaques and protecting against excitotoxicity. These findings underscore its potential as a therapeutic agent for neurodegenerative disorders.

The cardiovascular benefits of Apigenin-7-diglucuronide are another area of interest. Studies have demonstrated that this compound can improve endothelial function by upregulating nitric oxide synthase (NOS) activity and enhancing vasodilation. Additionally, Apigenin-7-diglucuronide has been shown to reduce cholesterol levels and inhibit platelet aggregation, thereby lowering the risk of atherosclerosis and thrombotic events.

The pharmacokinetic profile of Apigenin-7-diglucuronide is also worth mentioning. Due to its glucuronidation, this compound exhibits prolonged half-life and improved oral bioavailability compared to its aglycone form, apigenin. This makes it a more feasible candidate for clinical applications. However, further studies are needed to optimize dosing regimens and evaluate long-term safety profiles.

In conclusion, Apigenin-7-diglucuronide (CAS No. 74696-01-8) is a versatile flavonoid glycoside with a broad spectrum of bioactivities. Its anti-inflammatory, antioxidant, chemopreventive, neuroprotective, and cardiovascular benefits make it a promising therapeutic agent for various diseases. While significant progress has been made in understanding its pharmacological effects, further research is essential to translate these findings into clinical practice.